N-cyclopropyl-1-methylcyclopropane-1-sulfonamide

• IUPAC Name: N-cyclopropyl-1-methylcyclopropane-1-sulfonamide
• InChI: InChI=1S/C7H13NO2S/c1-7(4-5-7)11(9,10)8-6-2-3-6/h6,8H,2-5H2,1H3
• InChI Key: WGFVFTJZWAVPOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)S(=O)(=O)NC2CC2
• Molecular Formula: C7H13NO2S
• Molecular Weight: 175.25 g/mol
• CAS No.: 1378680-21-7

Description

N-cyclopropyl-1-methylcyclopropane-1-sulfonamide is a chemical compound with a molecular weight of 175.25.

Molecular Structure Analysis

The IUPAC name for this compound is N-cyclopropyl-1-methylcyclopropanesulfonamide. The InChI code is 1S/C7H13NO2S/c1-7(4-5-7)11(9,10)8-6-2-3-6/h6,8H,2-5H2,1H3, which provides a standardized way to represent the compound’s structure.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. Further physical and chemical properties are not specified in the search results.

Scientific Research Applications

Synthesis and Functionalization of Cyclopropane Derivatives

AlCl3-Promoted Cycloaddition for Indane Derivatives : An innovative approach using AlCl3-promoted formal [2 + 3]-cycloaddition of 1,1-cyclopropanes with N-benzylic sulfonamides has been developed, leading to the synthesis of highly functionalized indane derivatives. This method highlights the versatility of cyclopropane derivatives as precursors for complex organic structures (Zhu et al., 2014).

Palladium(0) Catalyzed Nucleophilic Substitutions : Demonstrates the utility of cyclopropane derivatives in nucleophilic substitution reactions catalyzed by palladium(0), offering a pathway to cyclopropylideneethyl derivatives. This method emphasizes the reactivity of cyclopropane derivatives towards forming building blocks with high synthetic potential (Stolle et al., 1992).

Gold-Catalyzed Ring-Opening Mechanisms : Computational studies reveal insights into the gold-catalyzed ring-opening of cyclopropane derivatives with sulfonamides. This research provides a deeper understanding of the activation modes and potential applications in synthesizing pyrrolidine derivatives from cyclopropane precursors (Liu et al., 2018).

Applications in Drug Discovery and Medicinal Chemistry

Cyclopropane-Containing Lead-Like Compounds : Describes the development of cyclopropane-containing compounds for drug discovery. The study showcases the synthesis of a diverse collection of lead-like compounds, fragments, and building blocks, underlining the importance of cyclopropane in medicinal chemistry (Chawner et al., 2017).

Carbonic Anhydrase Inhibitors : Discusses the synthesis of low molecular weight sulfonamides with selectivity for membrane-bound versus cytosolic carbonic anhydrases. This research highlights the potential of cyclopropane derivatives in developing targeted inhibitors with minimized side effects (Scozzafava et al., 2000).